Cas no 926-79-4 (L-Alanyl-L-Alanyl-L-Alanyl-L-Alanine)

• Product Name: L-Alanyl-L-Alanyl-L-Alanyl-L-Alanine
• CAS No: 926-79-4
• MF: C₁₂H₂₂N₄O₅
• MW: 302.326882839203
• MDL: MFCD00066035
• CID: 805545
• PubChem ID: 5478846
• Update Time: 2025-09-28

L-Alanyl-L-Alanyl-L-Alanyl-L-Alanine Chemical and Physical Properties

Names and Identifiers

• L-Alanine,L-alanyl-L-alanyl-L-alanyl-
• 2-[2-[2-(2-aminopropanoylamino)propanoylamino]propanoylamino]propanoic acid
• H-Ala-Ala-Ala-Ala-OH
• L-ALA-ALA-ALA-ALA
• Ala-Ala-Ala-Ala
• Alanyl-alanyl-alanyl-alanine
• EINECS 213-145-1
• H-(L-Ala)4-OH
• L-Alanine,N-[N-(N-L-alanyl-L-alanyl)-L-alanyl]
• N-[2-((2-[(2-Aminopropanoyl)amino]propanoyl)amino)propanoyl]alanine
• (2S)-2-[[(2S)-2-[[(2S)-2-[[(2S)-2-aminopropanoyl]amino]propanoyl]amino]propanoyl]amino]propanoic acid
• L-Alanine, N-[N-(N-L-alanyl-L-alanyl)-L-alanyl]-
• CHEMBL2074927
• Tetraalanine
• YFI1804G4S
• HY-P4525
• tetra-L-alanine
• ZHRZLXZJVUFLNY-XAMCCFCMSA-N
• N-[2-((2-[(2-Aminopropanoyl)amino]propanoyl)amino)propanoyl]alanine #
• (S)-2-((S)-2-((S)-2-((S)-2-aminopropanamido)propanamido)propanamido)propanoic acid
• l-alanyl-l-alanyl-l-alanyl-l-alanine
• UNII-YFI1804G4S
• SCHEMBL9701067
• CS-0654950
• L-Alanine, L-alanyl-L-alanyl-L-alanyl-
• MFCD00066035
• N-L-Alanyl-N-L-alanyl-N-L-alanyl-L-alanine
• 926-79-4
• Q27896491
• L-Alanyl-L-Alanyl-L-Alanyl-L-Alanine

• MDL： MFCD00066035
• Inchi： 1S/C12H22N4O5/c1-5(13)9(17)14-6(2)10(18)15-7(3)11(19)16-8(4)12(20)21/h5-8H,13H2,1-4H3,(H,14,17)(H,15,18)(H,16,19)(H,20,21)/t5-,6-,7-,8-/m0/s1
• InChI Key： ZHRZLXZJVUFLNY-XAMCCFCMSA-N
• SMILES： O=C([C@H](C)NC([C@H](C)N)=O)N[C@@H](C)C(N[C@H](C(=O)O)C)=O

Computed Properties

• Exact Mass: 302.15900
• Monoisotopic Mass: 302.15902
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 21
• Rotatable Bond Count: 10
• Complexity: 426
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 151
• XLogP3: -3.8

Experimental Properties

• Density: 1.237
• Boiling Point: 703.1°Cat760mmHg
• Flash Point: 379°C
• Refractive Index: 1.513
• PSA: 150.62000
• LogP: -0.19470

L-Alanyl-L-Alanyl-L-Alanyl-L-Alanine Security Information

• Storage Condition：-15°C

Additional information on L-Alanyl-L-Alanyl-L-Alanyl-L-Alanine

Professional Introduction to L-Alanine, L-alanyl-L-alanyl-L-alanyl- and CAS No. 926-79-4

L-Alanine, a fundamental α-amino acid, is a critical component in biological systems and has garnered significant attention in the field of pharmaceuticals and nutraceuticals. The compound is characterized by its chemical formula C₃H₇NO₂ and is identified by the CAS number 926-79-4. This introduction delves into the properties, applications, and recent research advancements related to L-Alanine and its derivative, L-alanyl-L-alanyl-L-alanyl-.

The structural simplicity of L-Alanine makes it a versatile building block in peptide synthesis and protein engineering. Its role as a precursor in the biosynthesis of more complex peptides and proteins underscores its importance in metabolic pathways. Recent studies have highlighted the potential of L-Alanine in enhancing muscle recovery and improving immune function, making it a subject of extensive research in sports nutrition and therapeutic applications.

In the realm of pharmaceutical research, L-Alanine has been investigated for its potential to act as an intermediate in the synthesis of various bioactive molecules. The derivative L-alanyl-L-alanyl-L-alanyl- is particularly intriguing due to its ability to form stable peptide bonds, which is essential for the development of novel drug candidates. Researchers have been exploring its use in creating targeted delivery systems for therapeutic agents, leveraging its biocompatibility and stability.

One of the most promising areas of research involving L-Alanine is its application in peptide-based drug formulations. Studies have demonstrated that incorporating L-Alanine into peptide chains can enhance their bioavailability and reduce degradation rates. This has significant implications for the development of long-acting injectables and oral medications. The derivative L-alanyl-L-alanyl-L-alanyl- has shown particular promise in stabilizing peptide drugs, ensuring prolonged efficacy and improved patient compliance.

The impact of L-Alanine on metabolic health has also been a focus of recent investigations. Research indicates that L-Alanine can influence glucose metabolism and insulin sensitivity, making it a potential candidate for managing metabolic disorders such as diabetes. Furthermore, its role in energy metabolism suggests that it may contribute to improved athletic performance by optimizing energy utilization during physical exertion.

Advances in synthetic biology have opened new avenues for utilizing L-Alanine in biotechnological applications. Engineered microorganisms have been developed to overproduce L-Alanine, which can then be used as a key intermediate in the synthesis of other valuable compounds. This approach not only provides a sustainable source of L-Alanine but also aligns with the growing demand for green chemistry solutions.

The safety profile of L-Alanine has been thoroughly evaluated through numerous clinical studies. Its well-documented biocompatibility and low toxicity make it an attractive choice for therapeutic applications. The derivative L-alanyl-L-alanyl-L-alanyl- has also undergone rigorous testing to ensure its suitability for use in humans. These studies have consistently shown that both L-Alanine and its derivatives are safe for consumption when used within recommended dosages.

In conclusion, L-Alanine and its derivative L-alanyl-L-alanyl-L-alanyl- represent significant advancements in the fields of pharmaceuticals, nutraceuticals, and biotechnology. Their multifaceted applications, from enhancing muscle recovery to improving metabolic health, highlight their potential as valuable compounds. As research continues to uncover new uses for these molecules, their impact on human health and industrial applications is expected to grow even further.